Cas no 749875-13-6 (6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 749875-13-6
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• MDL: MFCD16610256
• CID: 4658408
• PubChem ID: 83402049
• Update Time: 2025-06-28

6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(trifluoromethyl)nicotinic acid
• 6-BROMO-2-(TRIFLUOROMETHYL)-3-PYRIDINECARBOXYLIC ACID
• 6-BROMO-2-(TRIFLUOROMETHYL)PYRIDINE-3-CARBOXYLIC ACID
• 2-(Trifluoromethyl)-6-bromopyridine-3-carboxylic acid
• 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid

• MDL： MFCD16610256
• Inchi： 1S/C7H3BrF3NO2/c8-4-2-1-3(6(13)14)5(12-4)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： LMVQGUXYPYSPAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 268.92993g/mol
• Monoisotopic Mass: 268.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 6-Bromo-2-(Trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 749875-13-6)

6-Bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 749875-13-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromo substituent, a trifluoromethyl group, and a carboxylic acid moiety. These functional groups contribute to its reactivity and potential utility in various synthetic pathways and biological assays.

The bromopyridine framework of 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid makes it an attractive starting material for the synthesis of complex molecules. The bromine atom can be readily substituted in cross-coupling reactions, such as Suzuki-Miyaura coupling, to introduce a wide range of substituents. This flexibility is particularly valuable in the development of novel pharmaceuticals, where the ability to fine-tune the properties of lead compounds is crucial.

The trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, enhances the lipophilicity and bioavailability of the molecule. This feature is beneficial in drug design, as it can improve the pharmacokinetic properties of potential therapeutic agents. Additionally, the presence of a carboxylic acid moiety provides a functional handle for further derivatization, such as esterification or amide formation, which can be used to modulate the compound's solubility and reactivity.

Recent studies have highlighted the importance of 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid in the development of inhibitors for various biological targets. For instance, researchers have utilized this compound as a scaffold to design potent inhibitors of kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability to selectively target these enzymes with high affinity and specificity is critical for the development of effective therapeutic agents.

In addition to its use in kinase inhibition, 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid has shown promise in other areas of medicinal chemistry. For example, it has been employed in the synthesis of G protein-coupled receptor (GPCR) modulators, which play a central role in cellular signaling and are targets for numerous drugs. The unique combination of functional groups in this compound allows for the creation of molecules with tailored pharmacological profiles, enhancing their potential as lead candidates for drug discovery.

The synthetic accessibility of 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid has also been improved through recent advancements in synthetic methodologies. Modern techniques such as flow chemistry and catalytic methods have enabled more efficient and scalable production processes, making this compound more readily available for research purposes. These developments have facilitated its widespread use in both academic and industrial settings.

In conclusion, 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 749875-13-6) is a valuable building block in modern medicinal chemistry. Its unique chemical structure and versatile reactivity make it an essential tool for researchers working on the development of novel therapeutic agents. As ongoing research continues to uncover new applications and optimize synthetic routes, this compound is likely to remain at the forefront of pharmaceutical innovation.